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Compound of Interest

Compound Name: Pyridine-3,5-diol
CAS No.: 3543-02-0
Cat. No.: B182610
Get Quote
. J

Executive Summary & Core Directive

Target Chemical: Pyridine-3,5-diol (CAS: 3543-02-0) Physical State: Solid (White to light
brown powder) Primary Hazard Class: Irritant / Acute Toxin (Oral) Disposal Method: High-
Temperature Incineration (with NOx scrubbing)[1][2][3]

Operational Directive: Unlike its parent compound pyridine (a highly flammable liquid),
Pyridine-3,5-diol is a solid amphoteric compound.[2] Disposal protocols must prioritize
containment of fine particulates to prevent respiratory irritation and segregation from strong
oxidizers to prevent exothermic reactions.[2] Do not dispose of via municipal drains.

Hazard Identification & Safety Prerequisites

Before initiating any disposal workflow, operators must understand the specific
physicochemical risks associated with this diol.[2]

2.1 GHS Classification & Risk Profile
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Operational
Hazard Category GHS Code Hazard Statement o
Implication
Zero-tolerance for
o Harmful if swallowed. open-bench handling;
Acute Toxicity (Oral) H302
[1112113114] use powder hoods.[1]
[21[3]
] o Causes skin irritation. Double-glove (Nitrile)
Skin Irritation H315 )
[LI[21B15]e17 18] required.[1][2][3]
Causes serious eye Safety goggles (ANSI
Eye Irritation H319 irritation.[1][2][3][5][6] Z87.[1][2][3]1) are
[718] mandatory.[2][9]
] Critical: Avoid dust
May cause respiratory ] )
T generation during
STOT - SE H335 irritation.[1][2][3][5][6]

weighing/transfer.[1]

;
7 [2](3]

2.2 Chemical Behavior (The "Why" Behind the Protocol)

e Amphoteric Nature: With a pyridine nitrogen (basic) and two hydroxyl groups
(acidic/phenolic, pKa ~8.77), this compound's solubility is pH-dependent.[2] It is soluble in
both dilute acids (protonating the N) and dilute bases (deprotonating the OH).[2]

o Disposal Insight: Cleaning glassware with simple water may be inefficient.[2] Use a slightly
acidic or basic rinse to fully solubilize residues before collecting the rinsate as liquid waste.

[2]

o Thermal Stability: Melting point is high (~240°C).[2] It will not volatilize at room temperature,
reducing vapor risks compared to liquid pyridine.[2]

Step-by-Step Disposal Workflow
3.1 Solid Waste Segregation (Pure Substance)

Objective: Isolate bulk solid waste for incineration.[2]
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» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar.[2]
Avoid metal containers if the waste is wet or acidic.[2]

e Transfer:
o Perform all transfers inside a certified chemical fume hood.[2]
o Use an anti-static spatula to prevent dust dispersal.[2]
e Labeling:
o Apply a hazardous waste label immediately.[2]
o Mandatory Fields: "Pyridine-3,5-diol," "Toxic," "Irritant,” "Solid Waste."[2]

o Waste Code: While not specifically P- or U-listed under RCRA, treat as Hazardous
Organic Waste (often coded generally as D001/D003 depending on mixtures, or non-
regulated hazardous waste requiring incineration).[2]

o Storage: Store in a cool, dry area away from Strong Oxidizing Agents (e.g., permanganates,
nitrates) and Strong Acids.[2]

3.2 Liquid Waste (Mother Liquors & Solvents)

Objective: Safe containment of solutions containing Pyridine-3,5-diol.
e Segregation: Do not mix with halogenated solvents unless the incineration facility permits.

e pH Check: Ensure the solution pH is neutral (6-8) if storing for long periods to prevent
container degradation, though HDPE is resistant to the amphoteric shifts of this compound.

[2]

o Bulking: Combine with other compatible non-halogenated organic solvents (e.g., methanol,
ethanol residues).[2]

3.3 Decontamination of Glassware & Spills

Mechanism: Utilizing the amphoteric pKa to maximize solubility.[2]
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e Glassware Cleaning:

o Rinse with a dilute acidic solution (e.g., 5% Acetic Acid) or dilute base (e.g., 0.1M NaOH).
[2] This converts the neutral diol into a soluble ionic salt (pyridinium or phenolate).[2]

o Collect this first rinse into the Liquid Hazardous Waste container.[2]
o Proceed with standard detergent washing.[2]

o Spill Response (Solid):

[e]

Isolate: Evacuate the immediate area if dust is airborne.[2][6]

o

PPE: Wear N95/P100 respirator, goggles, and nitrile gloves.[2]

[¢]

Contain: Cover spill with a damp paper towel to suppress dust.[2]

[¢]

Clean: Scoop up material and place in solid waste. Wipe area with dilute acetic acid to
remove traces.[2]

Decision Logic & Workflow Visualization

The following diagram illustrates the decision-making process for disposing of Pyridine-3,5-
diol in various states.
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Figure 1: Operational workflow for the segregation and disposal of Pyridine-3,5-diol,
highlighting the decontamination step utilizing acid solubility.

Final Disposal Specifications
The ultimate destruction of this chemical must occur at a licensed facility.[2]
» Method:Rotary Kiln Incineration or Liquid Injection Incineration.[2][10][11]

o Critical Parameter: The facility must be equipped with Wet Scrubbers.[2]

o Reasoning: Combustion of the pyridine ring releases Nitrogen Oxides (NOx), which are
regulated air pollutants.[2] Standard combustion without scrubbing is non-compliant.[2]

e Waste Codes (US RCRA):

o While Pyridine (CAS 110-86-1) is a U196/F005 listed waste, Pyridine-3,5-diol is not
explicitly listed.[1][2]

o Recommendation: Characterize as D001 (Ignitable, if in flammable solvent) or simply Non-
RCRA Regulated Hazardous Waste depending on local statutes, but always manage as
hazardous due to toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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